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Compound of Interest

Compound Name: KRAS inhibitor-15

Cat. No.: B12412795

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the in vitro evaluation of KRAS Inhibitor-15, a potent and
selective inhibitor of the KRAS G12C mutant. The following protocols detail established
biochemical and cell-based assays to determine the potency and mechanism of action of this
compound.

Data Presentation

The inhibitory activity of KRAS Inhibitor-15 has been quantified in both biochemical and
cellular contexts. The following tables summarize the key potency metrics.

Table 1: Biochemical Potency of KRAS Inhibitor-15

Assay Type Target IC50 (pM)

Biochemical Assay KRAS G12C 0.954[1][2][3]

Table 2: Cellular Potency of KRAS Inhibitor-15

Cell Line Assay IC50 (pM)
MIA PaCa-2 (Pancreatic) p-ERK Inhibition 2.03[1]
A549 (Lung) p-ERK Inhibition >33.3[1]
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Signaling Pathway and Experimental Workflow

To understand the context of these assays, the following diagrams illustrate the targeted
signaling pathway and a general workflow for inhibitor characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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